Cas no 72987-62-3 (2-Ethyl-3-methylthiopyrazine)

2-Ethyl-3-methylthiopyrazine is a heterocyclic organic compound characterized by its pyrazine core substituted with ethyl and methylthio functional groups. This compound is notable for its strong, nutty, and roasted aroma, making it a valuable flavoring agent in the food and fragrance industries. Its low odor threshold ensures high potency even at minimal concentrations. The structural stability of 2-Ethyl-3-methylthiopyrazine allows for consistent performance in formulations, while its compatibility with other flavor and fragrance components enhances versatility. It is commonly used to impart savory, meaty, or coffee-like notes in processed foods, seasonings, and aroma compositions. Proper handling and storage are recommended to maintain its sensory properties.
2-Ethyl-3-methylthiopyrazine structure
2-Ethyl-3-methylthiopyrazine structure
Product Name:2-Ethyl-3-methylthiopyrazine
CAS No:72987-62-3
MF:C7H10N2S
MW:154.232699871063
MDL:MFCD00038027
CID:59407
PubChem ID:87559152
Update Time:2025-10-31

2-Ethyl-3-methylthiopyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-Ethyl-3-(methylthio)pyrazine
    • 2-ethyl-3-methylsulfanylpyrazine
    • 2-(Methylthio)-3-ethylpyrazine
    • 3-ethyl-2-methylthiopyrazine
    • 2-Ethyl-3-methylthiopyrazine
    • Pyrazine, 2-ethyl-3-(methylthio)-
    • 2-ethyl-3-methylsulfanyl-pyrazine
    • D7F04498AY
    • 2-Ethyl-3-(methylsulfanyl)pyrazine
    • 2-METHYLTHIO-3-ETHYLPYRAZINE
    • 2-ethyl-3-methyl thiopyrazine
    • 2-ethyl-3-methylthio pyrazine
    • 2-methylthio-3-ethyl pyrazine
    • 3-ethyl-2-(methylthio)pyraz
    • MFCD00038027
    • W-104470
    • DTXSID7072701
    • 3-ethyl-2-(methylthio)pyrazine
    • E0719
    • UNII-D7F04498AY
    • A837688
    • AKOS006343700
    • Q27276209
    • XYHPPOMSLGJAAM-UHFFFAOYSA-N
    • 2-Ethyl-3-(methylsulfanyl)pyrazine #
    • 72987-62-3
    • CS-0455335
    • D90558
    • SCHEMBL301725
    • FEMA NO. 4631
    • NS00022732
    • EINECS 277-191-4
    • FT-0641437
    • FS-1048
    • Pyrazine, 3-ethyl-2-(methylthio)
    • 2-Ethyl-3-methylthiopyrazine, 97%
    • DB-055708
    • DTXCID5047455
    • MDL: MFCD00038027
    • Inchi: 1S/C7H10N2S/c1-3-6-7(10-2)9-5-4-8-6/h4-5H,3H2,1-2H3
    • InChI Key: XYHPPOMSLGJAAM-UHFFFAOYSA-N
    • SMILES: S(C)C1C(CC)=NC=CN=1

Computed Properties

  • Exact Mass: 154.05600
  • Monoisotopic Mass: 154.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 97.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.2
  • Topological Polar Surface Area: 51.1

Experimental Properties

  • Color/Form: Light yellow transparent liquid.
  • Density: 1.11
  • Boiling Point: 234.8°C at 760 mmHg
  • Flash Point: Fahrenheit: 210.2 ° f
    Celsius: 99 ° c
  • Refractive Index: 1.5700-1.5740
  • PSA: 51.08000
  • LogP: 1.76090
  • Solubility: Not determined
  • FEMA: 4631 | 2-ETHYL-3-METHYLTHIOPYRAZINE

2-Ethyl-3-methylthiopyrazine Security Information

  • Symbol: GHS05 GHS07
  • Signal Word:Danger
  • Hazard Statement: H315-H318-H335
  • Warning Statement: P261-P280-P305+P351+P338
  • Hazardous Material transportation number:UN 1120 3/PG 3
  • WGK Germany:3
  • Hazard Category Code: 37/38-41
  • Safety Instruction: S9; S13; S24/25; S26; S46
  • Hazardous Material Identification: Xi
  • Packing Group:III
  • Hazard Level:3
  • Safety Term:3
  • Packing Group:III
  • Risk Phrases:R10; R36/37; R67

2-Ethyl-3-methylthiopyrazine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Ethyl-3-methylthiopyrazine Pricemore >>

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abcr
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Additional information on 2-Ethyl-3-methylthiopyrazine

Research Brief on 72987-62-3 and 2-Ethyl-3-methylthiopyrazine in Chemical Biology and Pharmaceutical Applications

The compound with CAS number 72987-62-3, commonly known as 2-Ethyl-3-methylthiopyrazine, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. This heterocyclic compound, characterized by its pyrazine ring substituted with ethyl and methylthio groups, exhibits a range of biological activities that make it a promising candidate for various therapeutic and industrial applications. Recent studies have explored its potential as a flavoring agent, a bioactive molecule, and a precursor in the synthesis of more complex pharmaceutical compounds.

One of the key areas of research involving 2-Ethyl-3-methylthiopyrazine is its role in flavor and fragrance chemistry. The compound is known for its nutty, roasted aroma, which has led to its use in the food industry as a flavor enhancer. Recent advancements in analytical techniques, such as gas chromatography-mass spectrometry (GC-MS), have enabled more precise quantification and characterization of this compound in complex matrices. Studies have also investigated its stability under various processing conditions, providing valuable insights for its application in food and beverage formulations.

In the pharmaceutical domain, 2-Ethyl-3-methylthiopyrazine has shown potential as a bioactive molecule with antimicrobial and antioxidant properties. Recent in vitro studies have demonstrated its efficacy against a range of bacterial and fungal pathogens, suggesting its utility in developing novel antimicrobial agents. Additionally, its antioxidant activity has been explored in the context of oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions. These findings highlight the compound's versatility and its potential for therapeutic development.

The synthesis and modification of 72987-62-3 have also been a focus of recent research. Innovative synthetic routes have been developed to improve the yield and purity of 2-Ethyl-3-methylthiopyrazine, making it more accessible for large-scale applications. Furthermore, structural analogs of the compound have been synthesized to explore structure-activity relationships (SAR), with the aim of enhancing its biological efficacy and reducing potential side effects. These efforts underscore the importance of this compound in medicinal chemistry and drug discovery.

Another emerging area of interest is the environmental impact and safety profile of 2-Ethyl-3-methylthiopyrazine. Recent toxicological studies have assessed its potential risks to human health and the environment, providing critical data for regulatory compliance and risk assessment. These studies have generally indicated that the compound has a low toxicity profile, but further research is needed to fully understand its long-term effects and environmental persistence.

In conclusion, the latest research on 72987-62-3 and 2-Ethyl-3-methylthiopyrazine highlights its multifaceted applications in chemical biology and pharmaceuticals. From its use as a flavoring agent to its potential as a therapeutic molecule, this compound continues to be a subject of active investigation. Future studies are expected to delve deeper into its mechanistic pathways, optimize its synthesis, and explore new applications, further solidifying its role in advancing scientific and industrial progress.

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